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Introduction
Triethanolamine oleate (CAS No. 2717-15-9) is a non-ionic surfactant formed through the

neutralization reaction of oleic acid with triethanolamine.[1][2] Its amphiphilic nature,

possessing both a hydrophilic triethanolamine head and a lipophilic oleic acid tail, makes it a

highly effective emulsifier, dispersing agent, and lubricant.[1] This technical guide provides a

comprehensive overview of the core physicochemical properties of triethanolamine oleate,

detailed experimental methodologies for their determination, and a summary of its synthesis

and applications relevant to research and development.

Core Physicochemical Properties
The fundamental properties of triethanolamine oleate are summarized below. These values

are critical for formulation development, performance prediction, and quality control.

General and Physical Properties
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Property Value Source(s)

CAS Number 2717-15-9 [2]

Molecular Formula C24H49NO5 [3]

Molecular Weight 431.6 g/mol [1][3]

Appearance
Faintly yellowish to brown

viscous or syrupy liquid
[2]

Odor Faint, mild ammoniacal [4]

Thermal and Density Properties
Property Value Conditions Source(s)

Boiling Point 360 °C at 760 mmHg

227 °C at 150 mmHg

Melting Point ~18 °C

Flash Point 270.1 °C

Specific Gravity 1.13

Solubility and Solution Properties
Property Value Conditions Source(s)

Solubility
Soluble in water and

ethanol.
[2]

pH 7.5 - 9.5
1% aqueous solution

at 25°C
[2]

Forms a practically

neutral aqueous

solution.

[3]

pKa
7.76 (for

Triethanolamine)
at 25°C [5]
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Surfactant-Specific Properties
As a surfactant, the performance of triethanolamine oleate is defined by its behavior at

interfaces and its ability to form micelles in solution.

Hydrophilic-Lipophilic Balance (HLB)
The HLB value indicates the balance between the hydrophilic and lipophilic portions of the

surfactant, which determines its suitability for forming oil-in-water (o/w) or water-in-oil (w/o)

emulsions.

Property Value Significance Source(s)

HLB Value 12

Anionic surface active

agent, suitable for o/w

emulsions.

[6]

An HLB value in the range of 8-18 is favorable for creating oil-in-water emulsions.[6] The

relatively high HLB value of triethanolamine oleate confirms its effectiveness as an o/w

emulsifier.[1]

Critical Micelle Concentration (CMC) and Surface
Tension
The Critical Micelle Concentration (CMC) is the concentration at which surfactant molecules

begin to form aggregates known as micelles. Above the CMC, the surface tension of the

solution remains relatively constant.[7] This is a crucial parameter for applications such as

detergency and solubilization. While a specific experimental CMC value for pure

triethanolamine oleate is not readily available in the cited literature, it is known to effectively

reduce surface tension, a key characteristic for emulsifiers. The low surface tension of

emulsions formed with triethanolamine oleate makes them particularly suitable for

applications requiring uniform coverage.

Synthesis of Triethanolamine Oleate
Triethanolamine oleate is typically synthesized via a direct esterification or neutralization

reaction between oleic acid and triethanolamine.[1][2]
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Caption: Synthesis of Triethanolamine Oleate from its precursors.

A common preparation method involves reacting oleic acid and triethanolamine, often in a 2:1

mass ratio, in a reactor.[8][9] The mixture may be heated to facilitate the reaction, and a solvent

like toluene can be used to aid the process and remove the water formed.[8][9]

Experimental Protocols
The following sections detail the methodologies for determining key physicochemical properties

of surfactants like triethanolamine oleate.

Determination of Hydrophilic-Lipophilic Balance (HLB)
The HLB value can be calculated or determined experimentally. For fatty acid esters like

triethanolamine oleate, Griffin's method or an experimental emulsification method is often

employed.

Experimental Emulsification Protocol:

Preparation of Emulsifier Blends: Prepare a series of blends using two non-ionic surfactants

of the same chemical class but with known low and high HLB values (e.g., a SPAN and a

TWEEN). The blends should cover a range of HLB values (e.g., from 4 to 18 in increments of

2).[10]

Emulsion Formulation: For each blend, prepare a small batch of an o/w emulsion using the

oil phase for which the "required HLB" is to be determined. A typical concentration of the

emulsifier blend is 2.5% to 5% of the total formulation.[10]
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Mixing: Blend the oil phase with the emulsifier blend. Heat if solids are present. Add the

water phase with agitation.[10]

Stability Assessment: Observe the resulting emulsions for stability (e.g., creaming,

coalescence, breaking) over a set period (e.g., 24 hours).

HLB Determination: The HLB of the blend that produces the most stable emulsion

corresponds to the required HLB of the oil phase. The HLB of an unknown surfactant can be

determined by using it in combination with a known surfactant to emulsify a known oil.[11]
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Caption: Experimental workflow for determining the required HLB.

Determination of Critical Micelle Concentration (CMC)
The CMC is commonly determined by measuring a physical property of the surfactant solution

as a function of concentration. The surface tension method is a primary and direct technique.

Surface Tension Method Protocol:

Solution Preparation: Prepare a stock solution of triethanolamine oleate in deionized water.

Create a series of dilutions from the stock solution to cover a wide concentration range,

spanning the expected CMC.[12]

Surface Tension Measurement: Measure the surface tension of each dilution using a

tensiometer (e.g., using the du Noüy ring, Wilhelmy plate, or pendant drop method).[7][13]

Ensure temperature is controlled and constant throughout the measurements.

Data Plotting: Plot the measured surface tension (γ) as a function of the logarithm of the

surfactant concentration (log C).[12][13]

CMC Determination: The plot will typically show two linear regions. Below the CMC, surface

tension decreases linearly with log C. Above the CMC, the surface tension remains relatively

constant, forming a plateau. The CMC is the concentration at the intersection of the two

extrapolated linear portions of the plot.[7]
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Caption: Idealized plot for CMC determination via surface tension.

Applications in Research and Drug Development
Triethanolamine oleate's properties make it a versatile excipient in various fields:

Emulsifier: It is widely used to create stable oil-in-water emulsions in cosmetic and

pharmaceutical formulations such as creams and lotions.

pH Balancer: In cosmetic products, it serves to adjust and buffer the pH.[14]

Solubilizer: It aids in solubilizing oils and other ingredients that are not fully soluble in water.

Drug Delivery: In pharmaceutics, it is an active ingredient in some otic preparations used to

treat impacted earwax.[14]

Industrial Applications: It is used in metalworking fluids as a lubricant and corrosion inhibitor

and in the textile industry as a softening agent.[1]
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Triethanolamine oleate is a well-characterized non-ionic surfactant with a favorable balance of

properties for a wide range of applications, particularly in the formulation of emulsified products.

Its physicochemical characteristics, including a high HLB value and effective surface tension

reduction, are central to its performance. The experimental protocols outlined in this guide

provide a framework for the precise determination of these properties, enabling researchers

and formulation scientists to effectively utilize this versatile compound in product development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Triethanolamine Oleate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682537#what-are-the-physicochemical-properties-
of-triethanolamine-oleate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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